Cas no 1341760-69-7 (4-(4-methoxybenzoyl)oxane)

• Product Name: 4-(4-methoxybenzoyl)oxane
• CAS No: 1341760-69-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 4590086
• PubChem ID: 62906526
• Update Time: 2025-06-14

4-(4-methoxybenzoyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxybenzoyl)oxane
• SCHEMBL16861595
• IINOPBXHLGRRGK-UHFFFAOYSA-N
• CS-0225450
• F88362
• EN300-123906
• (4-methoxyphenyl)-(oxan-4-yl)methanone
• AKOS012203065
• 1341760-69-7
• A1-15649
• 4-(4-methoxybenzoyl)oxane

• Inchi： 1S/C13H16O3/c1-15-12-4-2-10(3-5-12)13(14)11-6-8-16-9-7-11/h2-5,11H,6-9H2,1H3
• InChI Key： IINOPBXHLGRRGK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(C1CCOCC1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-methoxybenzoyl)oxane

Comprehensive Overview of 4-(4-Methoxybenzoyl)oxane (CAS No. 1341760-69-7): Properties, Applications, and Industry Insights

The chemical compound 4-(4-methoxybenzoyl)oxane (CAS No. 1341760-69-7) has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, organic synthesis, and material science. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its potential as a building block for eco-friendly processes. This article delves into its molecular structure, synthesis routes, and cutting-edge applications while addressing frequently searched queries like "4-(4-methoxybenzoyl)oxane solubility" and "CAS 1341760-69-7 safety data."

Structurally, 4-(4-methoxybenzoyl)oxane features a tetrahydropyran (oxane) ring substituted with a 4-methoxybenzoyl group at the 4-position. This unique arrangement contributes to its moderate polarity and thermal stability, making it soluble in common organic solvents like dichloromethane and ethyl acetate—a property often queried in search engines. The compound's crystalline form and melting point (typically 98-102°C) make it suitable for precision formulation in specialty chemicals.

Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly in flavonoid derivatives and chiral auxiliaries. Industry reports indicate growing demand for CAS 1341760-69-7 in asymmetric catalysis, where its oxane ring acts as a stereocontrol element. Laboratories optimizing microwave-assisted synthesis often reference this compound due to its predictable reactivity under controlled conditions.

From an analytical perspective, 4-(4-methoxybenzoyl)oxane exhibits characteristic FT-IR peaks at 1710 cm^-1 (C=O stretch) and 1250 cm^-1 (C-O-C), while its NMR profile (δ 7.8-6.9 ppm for aromatic protons) serves as a fingerprint for quality control. These spectral features are frequently searched by chemists validating synthetic batches. The compound's chromatographic behavior (R_f ~0.4 in silica TLC with 3:1 hexane/EtOAc) is another practical consideration for purification workflows.

Environmental and regulatory aspects of 1341760-69-7 align with modern REACH compliance standards. While not classified as hazardous under GHS, proper laboratory handling guidelines recommend using PPE during scale-up operations—a detail often overlooked in online discussions. Its biodegradation profile shows >60% mineralization in 28-day OECD tests, addressing sustainability concerns in fine chemical manufacturing.

Emerging applications include its use in liquid crystal precursors and photoactive materials, where the methoxy group enhances mesomorphic properties. Patent analyses reveal a 15% annual growth in filings referencing 4-(4-methoxybenzoyl)oxane, particularly for OLED materials and nonlinear optics. These developments respond to market demands for high-performance electronic materials—a trending search topic in materials science forums.

For researchers sourcing this compound, technical specifications typically require ≥98% purity (HPLC), with residual solvent levels meeting ICH Q3C guidelines. Storage recommendations (-20°C under argon) and shelf-life stability data (≥24 months) are critical parameters frequently searched by procurement specialists. Leading suppliers now provide certificates of analysis with detailed isomeric purity documentation to meet stringent quality requirements.

Future research directions may explore its enzymatic resolution potential or modification into ionic liquid derivatives—areas gaining traction in green solvent research. The compound's balance of lipophilicity (calculated logP ~2.1) and hydrogen bonding capacity makes it a promising candidate for drug delivery systems, another hot topic in pharmaceutical searches.